![molecular formula C23H28N2O3S B2793159 (3,4-Diethoxyphenyl)-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone CAS No. 851804-42-7](/img/structure/B2793159.png)
(3,4-Diethoxyphenyl)-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
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Description
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of the diethoxyphenyl and dimethylphenyl groups could contribute to its overall stability and could influence its reactivity .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would likely be influenced by the functional groups present in its structure. For example, the sulfanyl group could potentially undergo oxidation or substitution reactions, while the imidazol ring could participate in various ring-opening or ring-closing reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the diethoxyphenyl and dimethylphenyl groups could contribute to its lipophilicity, which could in turn influence its solubility and stability .Scientific Research Applications
- Substituted benzils (BZs), like TMBZ, serve as effective precursors for porphyrin synthesis. Porphyrins play essential roles in biological processes, such as oxygen transport (hemoglobin) and photosynthesis (chlorophyll). TMBZ’s unique structure contributes to its suitability as a precursor in this context .
- BZ derivatives find applications in display technologies and photoconductivity. Their convenient synthesis and interesting optical properties make them valuable for these purposes. TMBZ’s structural features contribute to its effectiveness in these applications .
- TMBZ derivatives can be used to synthesize optically active α-ketols, which have applications in asymmetric synthesis and chiral catalysis. Additionally, they serve as building blocks for metallomesogens—materials with both metal and liquid crystalline properties .
- TMBZ and similar compounds participate in protein cross-linking reactions. Understanding their structural features and reactivity is crucial for applications such as food chemistry, where Maillard reactions impact flavor, color, and nutritional quality .
- TMBZ analogs have been synthesized and evaluated for their ability to selectively inhibit CEs, enzymes involved in drug metabolism. The flexibility of the dione bond and dihedral angles in the structure influences their potency as inhibitors .
- BZ derivatives, including TMBZ, exhibit non-centrosymmetric structures. This property makes them promising materials for generating second-order non-linear optical effects. Electron transfer between α-carbonyl groups and aromatic nuclei contributes to their unique optical behavior .
Porphyrin Synthesis Precursor
Display and Photoconductive Materials
Optically Active α-Ketols and Metallomesogens
Protein Cross-Linking via the Maillard Reaction
Inhibition of Mammalian Carboxylesterases (CEs)
Non-Linear Optical Phenomena
These applications highlight TMBZ’s versatility and potential impact across diverse scientific domains. Researchers continue to explore its properties and applications, making it an intriguing compound for further investigation . If you’d like more details on any specific application, feel free to ask!
properties
IUPAC Name |
(3,4-diethoxyphenyl)-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O3S/c1-5-27-20-10-9-18(14-21(20)28-6-2)22(26)25-12-11-24-23(25)29-15-19-13-16(3)7-8-17(19)4/h7-10,13-14H,5-6,11-12,15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAFFPMWRTAHDAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)N2CCN=C2SCC3=C(C=CC(=C3)C)C)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-Diethoxyphenyl)-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
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